![molecular formula C14H18ClNO2 B6245709 endo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid hydrochloride, endo CAS No. 2408936-56-9](/img/no-structure.png)
endo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid hydrochloride, endo
Overview
Description
Endo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid hydrochloride, endo is a useful research compound. Its molecular formula is C14H18ClNO2 and its molecular weight is 267.8. The purity is usually 95.
BenchChem offers high-quality endo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid hydrochloride, endo suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about endo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid hydrochloride, endo including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for endo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptane-6-carboxylic acid hydrochloride, endo involves the synthesis of the bicyclic compound followed by the introduction of the benzyl and carboxylic acid functional groups. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "Cyclohexene", "Ammonium acetate", "Benzyl bromide", "Sodium hydroxide", "Sodium borohydride", "Sodium cyanoborohydride", "Sodium bicarbonate", "Methanol", "Hydrochloric acid", "Acetic acid", "Chloroacetic acid" ], "Reaction": [ "1. Cyclohexene is reacted with ammonium acetate in the presence of acetic acid to form the bicyclic compound.", "2. The bicyclic compound is then reacted with benzyl bromide in the presence of sodium hydroxide to introduce the benzyl group.", "3. The resulting compound is then reduced using sodium borohydride to form the corresponding alcohol.", "4. The carboxylic acid group is introduced by reacting the alcohol with chloroacetic acid in the presence of sodium bicarbonate.", "5. The final step involves the formation of the hydrochloride salt by reacting the carboxylic acid with hydrochloric acid in methanol." ] } | |
CAS RN |
2408936-56-9 |
Molecular Formula |
C14H18ClNO2 |
Molecular Weight |
267.8 |
Purity |
95 |
Origin of Product |
United States |
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